Cas no 944273-42-1 (1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole)

1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative with notable structural features, including a trifluoromethyl group and a p-tolyl substituent. This compound is valued for its potential applications in pharmaceutical and agrochemical research due to its stability, lipophilicity, and electron-withdrawing properties imparted by the trifluoromethyl moiety. The methyl group at the 1-position enhances metabolic stability, while the p-tolyl group contributes to steric and electronic modulation. Its well-defined structure makes it a useful intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under standard laboratory conditions, ensuring compatibility with organic synthesis workflows.

1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole structure

944273-42-1 structure

Product Name:1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole

CAS No:944273-42-1

MF:C₁₂H₁₁F₃N₂

MW:240.224353075027

CID:5079698

Update Time:2025-08-05

1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole
- Inchi： 1S/C12H11F3N2/c1-8-3-5-9(6-4-8)10-7-11(12(13,14)15)16-17(10)2/h3-7H,1-2H3
- InChI Key： CHIDZKYQYRPKNP-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C2C=CC(C)=CC=2)N(C)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 259
XLogP3: 3.2
Topological Polar Surface Area: 17.8

1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR01K6OI-250mg	1-methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole	944273-42-1		250mg	$610.00	2023-12-14
Aaron	AR01K6OI-500mg	1-methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole	944273-42-1		500mg	$762.00	2023-12-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1267056-500mg	1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole	944273-42-1	98%	500mg	￥7418.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1267056-1g	1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole	944273-42-1	98%	1g	￥10587.00	2024-04-24

1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole Related Literature

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Additional information on 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 944273-42-1)

The compound 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 944273-42-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole as a key intermediate in the synthesis of novel pharmacologically active molecules. Its trifluoromethyl group and pyrazole core are particularly noteworthy, as these moieties are known to enhance metabolic stability and binding affinity in drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for developing inhibitors targeting inflammatory pathways, specifically the NLRP3 inflammasome.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole. A recent publication in Organic Process Research & Development detailed a scalable, one-pot synthesis method that reduces the need for hazardous reagents and improves overall efficiency. This method employs a palladium-catalyzed coupling reaction, achieving yields of over 85% with high enantiomeric purity, which is critical for pharmaceutical applications.

Biological evaluations of derivatives of 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole have shown promising results in preclinical models. For instance, a derivative modified with a sulfonamide group exhibited potent activity against carbonic anhydrase IX, a target implicated in cancer progression. These findings were corroborated by in vitro and in vivo studies, suggesting potential applications in oncology. Additionally, molecular docking studies have provided insights into the binding interactions of these derivatives, facilitating the design of more potent analogs.

Despite these advancements, challenges remain in the clinical translation of 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole-based therapeutics. Issues such as bioavailability and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. However, the compound's modularity and proven biological activity make it a promising candidate for future drug development efforts.

In conclusion, 1-Methyl-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 944273-42-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in targeting diverse biological pathways. Continued research into its derivatives and optimization of synthetic methodologies will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel therapeutics based on this compound.